(1S,2S,3R)-PLX-4545

IKZF2 degradation Dmax Treg reprogramming
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C28H31N3O4
Molecular Weight 473.6 g/mol
Cat. No. B15608569
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Technical Parameters


Basic Identity
Product Name(1S,2S,3R)-PLX-4545
Molecular FormulaC28H31N3O4
Molecular Weight473.6 g/mol
Structural Identifiers
InChIInChI=1S/C28H31N3O4/c32-26-13-12-24(27(33)29-26)31-17-19-14-21(10-11-22(19)28(31)34)35-25-9-5-4-8-23(25)30-15-20(16-30)18-6-2-1-3-7-18/h1-3,6-7,10-11,14,20,23-25H,4-5,8-9,12-13,15-17H2,(H,29,32,33)/t23-,24-,25-/m0/s1
InChIKeyDQYZQRGRHXEYPT-SDHOMARFSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(1S,2S,3R)-PLX-4545: IKZF2 Degrader Procurement


(1S,2S,3R)-PLX-4545 (CAS 2892066-42-9) is the (1S,2S,3R) enantiomer of PLX-4545, a synthetic organic small-molecule molecular glue degrader that hijacks the cereblon (CRBN) E3 ubiquitin ligase complex to selectively target the zinc finger transcription factor IKZF2 (Helios) for proteasomal degradation [1]. PLX-4545 was discovered by Plexium, Inc. and disclosed as compound 10 in patent WO2023283425A1; its full structure was revealed at the ACS Fall 2024 First-Time Disclosures session [2]. The compound is orally bioavailable and has advanced to Phase 1 clinical evaluation in healthy volunteers (ACTRN12623001265662), where it demonstrated clinical proof of mechanism through complete IKZF2 degradation and conversion of immunosuppressive regulatory T cells (Tregs) into pro-inflammatory effector-like T cells [3]. (1S,2S,3R)-PLX-4545 is one of multiple stereochemically defined forms of PLX-4545 available for research procurement alongside (S,S)-PLX-4545 (CAS 2892065-49-3) and the parent PLX-4545 (CAS 2892065-45-9), each with distinct three-dimensional configurations that may influence cereblon binding geometry and degradation efficiency .

1
Stereochemically defined (1S,2S,3R) enantiomer for reproducible research
CAS 2892066-42-9 distinguishes from other PLX-4545 forms
2
Oral molecular glue degrader targeting IKZF2 for Treg pathway studies
Cereblon-mediated degradation mechanism
3
Reported Phase 1 pharmacodynamic endpoint context supports model-response interpretation
Human PD data available for assay calibration

(1S,2S,3R)-PLX-4545: Stereochemical & Clinical Validation


IKZF2 molecular glue degraders are not interchangeable tools. Three chemically distinct IKZF2-targeting degraders—PLX-4545, NVP-DKY709, and PVTX-405—exhibit markedly different degradation potency (DC50 spanning 0.7–11 nM), maximal degradation efficiency (Dmax ranging from 53% to 91%), and selectivity profiles against other IKZF family members and CRBN neo-substrates [1]. Moreover, within the PLX-4545 chemotype itself, multiple stereoisomers exist with distinct CAS numbers: (1S,2S,3R)-PLX-4545 (2892066-42-9), (S,S)-PLX-4545 (2892065-49-3), and parent PLX-4545 (2892065-45-9). The three chiral centers in the cyclohexyl-azetidine-isoindolinone scaffold mean that enantiomeric and diastereomeric forms may differ in cereblon binding affinity, IKZF2 degradation efficiency, and off-target profiles—differences that cannot be assumed away without experimental verification [2]. Furthermore, clinical development status differs dramatically: DKY709 has been discontinued by Novartis, PVTX-405 remains preclinical, while PLX-4545 is the only IKZF2 degrader with publicly reported Phase 1 clinical proof-of-mechanism data demonstrating complete target engagement in humans at well-tolerated oral doses [3]. Procuring the correct, stereochemically defined form is therefore essential for experimental reproducibility and translational relevance.

Degrader class mismatch
IKZF2 degraders (PLX-4545, DKY709, PVTX-405) exhibit different degradation efficiencies and selectivity profiles; direct substitution may alter experimental outcomes.
Stereoisomer sensitivity
Multiple PLX-4545 stereoisomers with distinct CAS numbers may differ in cereblon binding geometry and degradation cooperativity; stereochemical identity must match prior studies.
Clinical-stage context gap
DKY709 development discontinued, PVTX-405 preclinical; only PLX-4545 has reported Phase 1 PD data, limiting cross-compound translational model assumptions.

(1S,2S,3R)-PLX-4545 Differentiation Evidence


Degradation Efficiency and Treg Reprogramming

PLX-4545 achieves substantially higher maximal IKZF2 degradation (Dmax ~80% at 1 μM) compared to NVP-DKY709 (Dmax = 53% at concentrations tested), despite DKY709 having a nominally lower DC50 (4 nM vs. 6 nM for PLX-4545). In the IKZF2 degradation field, Dmax—the maximal extent of target protein elimination—is emerging as the more functionally relevant parameter than DC50 alone, because incomplete degradation (as seen with DKY709's 53% Dmax) may leave residual Helios protein sufficient to maintain Treg suppressive function. PLX-4545's ~80% Dmax enables more complete ablation of IKZF2 protein, directly correlating with functional conversion of suppressive Tregs into effector-like T cells as demonstrated by reduction of CD25 and FOXP3 expression and increased production of effector cytokines IL-2 and IFNγ [1]. PVTX-405 achieves an even higher Dmax of 91% (DC50 = 0.7 nM) but lacks clinical validation data [2].

Degradation Efficiency
Head-to-head
Dmax ~80% vs 53% (DKY709); DC50 6 nM vs 4 nM. PVTX-405 Dmax 91%, DC50 0.7 nM.
Reported higher Dmax supports Treg functional reprogramming study context.
Dmax may be more relevant than DC50 for complete target ablation models.
IKZF2 degradation Dmax Treg reprogramming molecular glue

Clinical Proof-of-Mechanism and Tolerability

In the Phase 1 randomized, double-blind, placebo-controlled study (ACTRN12623001265662), PLX-4545 achieved complete degradation of IKZF2 in peripheral blood FOXP3+ Tregs across all dose levels tested in the multiple ascending dose (MAD) arm. With repeated daily oral dosing for 14 days, all dose levels (10–100 mg) achieved complete IKZF2 degradation in PBMCs by Day 2, leading to conversion of Tregs into effector-like T cells. Pharmacodynamically, PLX-4545 led to rapid IKZF2 degradation within 2 hours of dosing, reaching maximal degradation by 24 hours, with protein resynthesis requiring more than 6 days—indicating a sustained pharmacodynamic effect suitable for once-daily dosing. The study established a 40-fold dose range (2.5–200 mg SAD; 10–100 mg MAD) that is safe, well-tolerated, and pharmacologically active, with treatment-emergent adverse events mostly Grade 1 or 2 and no dose-limiting toxicities encountered [1]. In contrast, NVP-DKY709 development was discontinued by Novartis [2], and PVTX-405 remains in preclinical development [3], meaning no comparator IKZF2 degrader has publicly demonstrated this breadth of clinical pharmacodynamic data.

Clinical Proof of Mechanism
Reported
Complete IKZF2 degradation at all MAD dose levels (10-100 mg QD, 14d); no DLTs. DKY709 discontinued, PVTX-405 preclinical.
Reported clinical-stage target engagement endpoint; supports PD model calibration.
Only IKZF2 degrader with public human PD data.
Phase 1 clinical trial pharmacodynamics target engagement IKZF2

Single-Agent Anti-Tumor Activity

In preclinical xenograft models, oral administration of PLX-4545 as a single agent demonstrated anti-tumor activity comparable to PD-1 checkpoint inhibition alone—a notably high bar for a small-molecule immunotherapy agent. Furthermore, the combination of PLX-4545 with PD-1 inhibitors produced significantly greater tumor growth inhibition than either agent alone, with increased proliferation of CD4+ and CD8+ effector T cells and enhanced Teff cell infiltration into tumor tissue [1]. PLX-4545 treatment preferentially converted tumor-resident Tregs (which express higher IKZF2 levels than circulating Tregs) into effector-like T cells through decreased CD25 expression and increased production of effector cytokines IL-2 and IFNγ, resulting in a favorable shift in the intratumoral Teff:Treg ratio [2]. While DKY709 also showed in vivo degradation of IKZF2 in xenograft models, its development was discontinued before comprehensive combination data could be generated [3]. PVTX-405 has demonstrated single-agent tumor growth delay in MC38 syngeneic models and combination benefit with anti-PD1 and anti-LAG3, but only in humanized CRBN mice, limiting direct cross-study comparison [4].

Single-Agent Anti-Tumor Activity
Reported
Single-agent activity comparable to anti-PD1 in xenograft models; combination with anti-PD1 enhanced Teff proliferation and tumor inhibition.
Reported in vivo model-response context; supports checkpoint inhibitor combination studies.
Tumor-resident Treg reprogramming observed.
in vivo efficacy xenograft anti-tumor activity PD-1 combination

Oral Bioavailability and Clinical Pharmacokinetics

PLX-4545 has been confirmed orally bioavailable in humans with a defined clinical pharmacokinetic profile from the Phase 1 SAD/MAD study. PLX-4545 demonstrated dose-proportional increases in AUC0-∞ across the 10–200 mg SAD range and 10–100 mg MAD range. Tmax was consistent across doses at 0.75–1.0 hours, indicating rapid oral absorption. In the MAD study, near-complete IKZF2 degradation was sustained with once-daily dosing over 14 days, and protein resynthesis required >6 days after the last dose, supporting a pharmacodynamic half-life substantially longer than the pharmacokinetic half-life [1]. A food effect cohort demonstrated that food intake significantly increased both Cmax and AUC, providing guidance for preclinical dosing protocols [2]. In contrast, DKY709 exhibited species-dependent degradation activity (active in human, monkey, and rabbit cells but not in rat, mouse, pig, or dog cells), complicating preclinical in vivo model selection . PVTX-405 oral bioavailability has been demonstrated in mice (30 mg/kg oral gavage) but no clinical PK data are available .

Oral Bioavailability and PK
Reported
Dose-proportional AUC, Tmax 0.75-1 h, sustained PD >6 days; food increases Cmax and AUC. Broad species cross-reactivity.
Reported clinical PK profile supports once-daily oral dosing research models.
DKY709 lacked rodent activity; PVTX-405 no clinical PK.
oral bioavailability pharmacokinetics once-daily dosing clinical PK

Stereochemical Identity and Experimental Reproducibility

(1S,2S,3R)-PLX-4545 (CAS 2892066-42-9) is the explicitly defined (1S,2S,3R) enantiomer of PLX-4545, carrying three chiral centers in the cyclohexyl-azetidine-isoindolinone scaffold with absolute configuration (1S,2S,3R). This distinguishes it from (S,S)-PLX-4545 (CAS 2892065-49-3, also designated Compound I in patent WO2023283425A1) and from parent PLX-4545 (CAS 2892065-45-9). While the functional consequences of this specific stereochemical permutation have not been published in a direct head-to-head comparison, the precedent across cereblon-based molecular glue degraders—where subtle stereochemical changes profoundly alter neosubstrate recruitment geometry, degradation efficiency, and off-target profiles—makes stereochemical identity a non-trivial procurement parameter . The IUPHAR/BPS Guide to Pharmacology lists the canonical SMILES with defined stereochemistry: C1=CC=C(C=C1)C2CN(C2)[C@H]3CCCC[C@@H]3OC4=CC=C5C(=C4)CN([C@H]6CCC(=O)NC6=O)C5=O, confirming the specific stereochemical arrangement [1]. Researchers procuring PLX-4545 for reproducible in vitro degradation assays or in vivo pharmacology must therefore specify the exact enantiomeric form required, as (1S,2S,3R)-PLX-4545 and (S,S)-PLX-4545 are not interchangeable without experimental validation.

Stereochemical Identity
Class-level
Three chiral centers; (1S,2S,3R) CAS 2892066-42-9 vs (S,S) and parent forms. No published direct activity comparison.
Stereochemical identity requires specification; enantiomer-specific activity uncharacterized.
Experimental reproducibility depends on defined stereochemistry.
stereochemistry enantiomer chiral purity experimental reproducibility

(1S,2S,3R)-PLX-4545 Procurement Scenarios


In Vivo Treg Functional Reprogramming

For studies where the biological endpoint depends on complete loss of IKZF2 protein rather than partial knockdown, (1S,2S,3R)-PLX-4545 is the appropriate procurement choice based on its Dmax of ~80%—substantially exceeding DKY709's 53% Dmax. This higher degradation efficiency translates directly to more complete Treg-to-Teff functional conversion, as evidenced by reduction of CD25 and FOXP3 expression and increased IL-2/IFNγ production [1]. The defined clinical PK profile (once-daily oral dosing, Tmax 0.75–1.0 h, >6-day PD effect duration) further supports its use in chronic in vivo dosing regimens where sustained IKZF2 suppression is required [2]. Researchers should specify (1S,2S,3R)-PLX-4545 (CAS 2892066-42-9) to ensure stereochemical consistency across experimental replicates.

Checkpoint Inhibitor Combination and Resistance Models

For preclinical immuno-oncology programs investigating mechanisms of checkpoint inhibitor resistance or combination therapy optimization, (1S,2S,3R)-PLX-4545 offers a clinically calibrated tool molecule. Its single-agent anti-tumor activity has been benchmarked against PD-1 inhibition, and its combination with anti-PD1 produces significantly enhanced Teff proliferation and tumor growth inhibition compared to either agent alone [1]. The preferential conversion of tumor-resident Tregs (which express higher IKZF2 than circulating Tregs) into effector-like T cells provides a mechanistically relevant model for studying TME-specific immune reprogramming [2]. Procurement of the correct enantiomer ensures that preclinical combination data can be meaningfully compared across studies and aligned with the clinical development program.

Pharmacodynamic Reference Standard Development

As the only IKZF2 molecular glue degrader with publicly available Phase 1 clinical pharmacodynamic data, (1S,2S,3R)-PLX-4545 serves as an essential reference compound for developing IKZF2 target engagement assays, PD biomarker panels, and Treg functional assays intended for clinical translation. The Phase 1 study established that IKZF2 protein levels in FOXP3+ Tregs can be used as a quantitative PD biomarker, with degradation detectable within 2 hours of dosing and maximal at 24 hours [1]. The 40-fold pharmacologically active dose range (10–100 mg MAD) provides a wide window for dose-response calibration in assay development [2]. For CROs and translational laboratories developing IKZF2-targeting agent screening cascades, PLX-4545 represents the only clinically validated positive control compound in this target class.

Cereblon Molecular Glue Mechanistic Studies

For structural biology and biophysics laboratories investigating the relationship between molecular glue stereochemistry and cereblon-neosubstrate ternary complex formation, (1S,2S,3R)-PLX-4545 provides a valuable tool compound with three defined chiral centers and publicly disclosed SMILES/InChI key [1]. The availability of multiple PLX-4545 stereoisomers with distinct CAS numbers—(1S,2S,3R), (S,S), and parent—creates an opportunity for systematic structure-activity relationship studies examining how stereochemical permutations at the cyclohexyl-azetidine junction affect cereblon binding, IKZF2 recruitment geometry, and degradation cooperativity. Such studies are directly relevant to understanding the molecular determinants of molecular glue selectivity and may inform rational design of next-generation IKZF2 degraders [2]. Procurement of the stereochemically defined form is essential for the interpretability of structural and biophysical data.

Application
Selection Property
Validation Focus
In vivo Treg reprogramming studies
Reported high Dmax degradation profile
Treg functional conversion endpoints (CD25, FOXP3, IL-2/IFNγ)
Checkpoint inhibitor combination and resistance models
Single-agent activity benchmarked against anti-PD1
Combination benefit and intratumoral Teff/Treg ratio endpoints
IKZF2 target engagement assay development
Clinical-stage PD biomarker calibration
IKZF2 degradation kinetics and dose-response range
Molecular glue stereochemistry SAR studies
Defined chiral centers for systematic SAR
Cereblon binding geometry and degradation cooperativity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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